Cas no 746624-20-4 (1H-Imidazole,1-methyl-2-(1,2,2-trimethylpropyl)-)

• Product Name: 1H-Imidazole,1-methyl-2-(1,2,2-trimethylpropyl)-
• CAS No: 746624-20-4
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 560909
• PubChem ID: 11228999
• Update Time: 2025-04-19

1H-Imidazole,1-methyl-2-(1,2,2-trimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-methyl-2-(1,2,2-trimethylpropyl)-
• 1H-Imidazole,1-methyl-2-(1,2,2-trimethylpropyl)-(9CI)
• 2-(3,3-Dimethylbutan-2-yl)-1-methyl-1H-imidazole
• 746624-20-4

• Inchi： 1S/C10H18N2/c1-8(10(2,3)4)9-11-6-7-12(9)5/h6-8H,1-5H3
• InChI Key： BHJGFACCMRGLCD-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1C(C)C(C)(C)C

Computed Properties

• Exact Mass: 166.14714
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82